Cas no 54951-59-6 (2-Octanone,3-(phenylmethylene)-)

2-Octanone,3-(phenylmethylene)- structure
54951-59-6 structure
Product Name:2-Octanone,3-(phenylmethylene)-
CAS No:54951-59-6
MF:C15H20O
MW:216.318704605103
CID:376654
PubChem ID:6365530
Update Time:2025-04-19

2-Octanone,3-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone,3-(phenylmethylene)-
    • (3E)-3-benzylideneoctan-2-one
    • 3-(phenylmethylene)octan-2-one
    • (3Z)-3-(phenylmethylidene)octan-2-one
    • EINECS 259-410-5
    • AEKMJNFNQGGLDT-NTCAYCPXSA-N
    • 54951-59-6
    • (E)-3-benzylideneoctan-2-one
    • SCHEMBL2946252
    • Inchi: 1S/C15H20O/c1-3-4-6-11-15(13(2)16)12-14-9-7-5-8-10-14/h5,7-10,12H,3-4,6,11H2,1-2H3/b15-12+
    • InChI Key: AEKMJNFNQGGLDT-NTCAYCPXSA-N
    • SMILES: O=C(C)/C(=C/C1C=CC=CC=1)/CCCCC

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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